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Compound of Interest

5-Methoxy-2-
Compound Name:
(trifluoromethyl)benzaldehyde

Cat. No.: B582084

Essential Safety and Handling Guide for 5-Methoxy-
2-(trifluoromethyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 5-Methoxy-2-(trifluoromethyl)benzaldehyde. Adherence to these procedures is
essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Methoxy-2-(trifluoromethyl)benzaldehyde is classified as a hazardous chemical that can
cause skin and eye irritation, and may cause respiratory irritation.[1][2] Appropriate personal
protective equipment must be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

) Protects against splashes and
] Chemical safety goggles or a ] ,
Eye Protection ) airborne particles that can
face shield.[3][4] ) o
cause serious eye irritation.[1]

Prevents skin contact which
can cause irritation.[1] It is
) Chemically resistant gloves crucial to check the glove
Hand Protection . o
(e.g., Nitrile rubber).[5] manufacturer's compatibility
chart for the specific

compound.[5]

Protects against splashes and
Body Protection A flame-resistant lab coat.[5] contamination of personal
clothing.

Work should be conducted ina  Avoids inhalation of vapors or
Respiratory Protection certified chemical fume hood. dust which may cause
[5] respiratory irritation.[1][5]

Safe Handling and Storage

Proper handling and storage are crucial to maintain the stability of the chemical and prevent
accidental exposure.

Handling Procedures:

Work in a well-ventilated area, preferably a certified chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[6][7]

Wash hands thoroughly after handling.[1][7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
Storage Procedures:

e Store in a cool, dry, and well-ventilated area.[5]
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o Keep containers tightly closed when not in use.[1][5]

o Store away from incompatible materials.[5]

Emergency Procedures and First Aid

In the event of an emergency, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration and seek immediate medical

attention.[1][6]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . C
water.[1][6] Seek medical attention if skin

irritation occurs.[1]

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ) o

easy to do.[1][6] Continue rinsing and seek

immediate medical attention.[1]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Spill Response: For a small spill, ensure the area is well-ventilated, wear appropriate PPE, and
absorb the spill with an inert material such as vermiculite or sand.[5] Collect the absorbed
material into a labeled container for hazardous waste disposal.[5] For large spills, evacuate the
area and alert your institution's emergency response team.[5]

Disposal Plan

Waste containing 5-Methoxy-2-(trifluoromethyl)benzaldehyde must be treated as hazardous
waste.[5]
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o Collect all waste, including contaminated materials and excess reagents, in a clearly labeled,
sealed container.[5]

e Do not mix with incompatible waste streams.[5]

o Dispose of the waste through a certified waste management company, following all
institutional, local, and national regulations.[1]

Chemical and Physical Properties

Property Value
Molecular Formula COH7F302[6]
Molecular Weight 204.15 g/mol [6]
CAS Number 944905-42-4[6]

Operational Workflows

To ensure safety and efficiency, the following workflows should be followed.
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Caption: Safe handling workflow for 5-Methoxy-2-(trifluoromethyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]
2. fishersci.de [fishersci.de]

3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

4. blog.storemasta.com.au [blog.storemasta.com.au]
5. benchchem.com [benchchem.com]

6. chemicalbook.com [chemicalbook.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 5-Methoxy-
2-(trifluoromethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b582084?utm_src=pdf-body-img
https://www.benchchem.com/product/b582084?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH2613503&productDescription=2-METHOXY-5-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=11322139&productDescription%3D2-METHOXY-5-%28TRIFLUOROMETHYL%29BENZALDEHYDE+1G&countryCode=DE&language=de
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_of_Trifluoromethyl_Compounds.pdf
https://www.chemicalbook.com/msds/5-methoxy-2-trifluoromethyl-benzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10463&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b582084#personal-protective-equipment-for-handling-5-methoxy-2-trifluoromethyl-benzaldehyde
https://www.benchchem.com/product/b582084#personal-protective-equipment-for-handling-5-methoxy-2-trifluoromethyl-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b582084+#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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